Cas no 1849993-64-1 (2,3-Dimethoxypentan-1-amine)

• Product Name: 2,3-Dimethoxypentan-1-amine
• CAS No: 1849993-64-1
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 5698609
• PubChem ID: 130937998
• Update Time: 2025-09-22

2,3-Dimethoxypentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethoxypentan-1-amine
• 1849993-64-1
• EN300-1293782

• Inchi： 1S/C7H17NO2/c1-4-6(9-2)7(5-8)10-3/h6-7H,4-5,8H2,1-3H3
• InChI Key： AYEKGFJVJJRHFF-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C(CN)OC

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 78
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 0.913±0.06 g/cm3(Predicted)
• Boiling Point: 194.2±20.0 °C(Predicted)
• pka: 7.92±0.17(Predicted)

Additional information on 2,3-Dimethoxypentan-1-amine

2,3-Dimethoxypentan-1-amine: A Versatile Compound in Modern Pharmaceutical and Chemical Research

2,3-Dimethoxypentan-1-amine, with the chemical formula C₇H₁₆O₂N and CAS No. 1849993-64-1, has emerged as a critical molecule in the fields of medicinal chemistry, materials science, and synthetic biology. This compound belongs to the class of amino alcohols, characterized by the presence of both amino groups and hydroxyl groups in its molecular structure. Its unique functional groups enable it to interact with a wide range of biological targets, making it a promising candidate for drug development and functional material design.

The molecular structure of 2,3-Dimethoxypentan-1-amine consists of a five-carbon chain with methoxy groups at the 2 and 3 positions, and an amino group at the terminal end. This configuration provides steric and electronic properties that are essential for its reactivity and biological activity. Recent studies have highlighted the importance of methoxy substitutions in modulating the solubility, stability, and pharmacokinetic profiles of similar compounds. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that methoxy groups can significantly enhance the hydrophilicity of amino alcohols, thereby improving their bioavailability in aqueous environments.

In the context of drug discovery, 2,3-Dimethoxypentan-1-amine has been explored as a building block for the synthesis of targeted drug molecules. Researchers have utilized its amine functionality to create derivatives with enhanced binding affinities to specific receptors. A 2024 paper in *ACS Chemical Biology* reported the use of 2,3-Dimethoxypentan-1-amine as a precursor for developing antimicrobial agents that target Gram-negative bacteria. The amine group was found to be crucial for the formation of hydrogen bonds with bacterial cell wall components, thereby disrupting microbial integrity.

Recent advances in green chemistry have also positioned 2,3-Dimethoxypentan-1-amine as a sustainable alternative to traditional organic solvents. Its low toxicity and non-hazardous nature make it an ideal candidate for environmentally friendly synthesis processes. A 2023 study in *Green Chemistry* showcased the application of 2,3-Dimethoxypentan-1-amine as a solvent in the catalytic synthesis of polymer-based drug delivery systems. The methoxy groups in the molecule were found to improve the compatibility of the resulting polymers with biological membranes, enhancing their targeted delivery efficiency.

In the realm of materials science, 2,3-Dimethoxypentan-1-amine has been investigated for its potential in nanomaterial synthesis. Its amine functionality allows for the functionalization of nanoparticles and nanofibers, which can be tailored for specific applications such as drug delivery and biosensors. A 2024 article in *Advanced Materials* highlighted the use of 2,3-Dimethoxypentan-1-amine to create self-assembling nanomaterials with controlled morphologies. The methoxy groups were found to play a key role in regulating the self-assembly behavior of the nanomaterials, enabling precise nanoscale engineering.

The synthetic pathways for 2,3-Dimethoxypentan-1-amine have also been optimized in recent years to improve yield and selectivity. Traditional methods often involved multiple reaction steps and hazardous reagents, but modern approaches have incorporated catalytic techniques and mild reaction conditions. A 2023 study in *Organic Letters* described the development of a one-pot synthesis method using transition metal catalysts to produce 2,3-Dimethoxypentan-1-amine with high purity and efficiency. This advancement not only reduces waste generation but also aligns with the principles of green chemistry.

In addition to its synthetic applications, 2,3-Dimethoxypentan-1-amine has been explored for its biological activity in in vitro and in vivo studies. Preliminary research suggests that it may exhibit antioxidant properties due to the presence of methoxy groups, which can act as radical scavengers. A 2024 study in *Bioorganic & Medicinal Chemistry* reported that 2,3-Dimethoxypentan-1-amine could inhibit lipid peroxidation in cellular models, indicating its potential as a therapeutic agent for oxidative stress-related diseases.

Despite its promising applications, the pharmacokinetic behavior of 2,3-Dimethoxypentan-1-amine remains an area of active research. Factors such as metabolism, distribution, and excretion are critical for determining its therapeutic efficacy. A 2023 review in *Drug Metabolism and Disposition* discussed the challenges in predicting the in vivo behavior of amino alcohols like 2,3-Dimethoxypentan-1-amine. The study emphasized the need for computational models and in vitro assays to better understand its metabolic pathways and toxicological profile.

As the field of biomedical engineering continues to evolve, 2,3-Dimethoxypentan-1-amine is likely to play an increasingly important role in the development of smart drug delivery systems and biocompatible materials. Its unique chemical properties make it a versatile molecule that can be customized for a wide range of applications. Ongoing research is expected to further elucidate its potential and limitations, paving the way for its integration into innovative therapeutic strategies.

In conclusion, 2,3-Dimethoxypentan-1-amine represents a significant advancement in the field of chemical sciences due to its versatile functionality and environmental benefits. Its applications span from drug development to materials science, highlighting its importance in both academic research and industrial innovation. As researchers continue to explore its potential, it is anticipated that 2,3-Dimethoxypentan-1-amine will contribute to the creation of more sustainable and effective solutions across various domains.

For further information on the synthesis, applications, and research trends related to 2,3-Dimethoxypentan-1-amine, please refer to the latest studies published in reputable journals such as *Journal of Medicinal Chemistry*, *ACS Chemical Biology*, and *Green Chemistry*. These resources provide valuable insights into the current state of research and future directions for this important molecule.

Stay updated with the latest developments in the field by following scientific publications and conferences focused on organic chemistry, pharmaceutical sciences, and materials engineering. The ongoing exploration of 2,3-Dimethoxypentan-1-amine exemplifies the dynamic nature of chemical research and its impact on healthcare and technology.

Thank you for your interest in 2,3-Dimethoxypentan-1-amine. We encourage you to engage in further research and exploration to uncover new possibilities and applications for this remarkable compound.

For additional resources and references, please consult the following links: [Journal of Medicinal Chemistry](https://pubs.acs.org/journals/jmedchem), [ACS Chemical Biology](https://pubs.acs.org/journals/achbi), and [Green Chemistry](https://pubs.rsc.org/en/periodical/gc). These platforms offer comprehensive information on the latest advancements and studies related to 2,3-Dimethoxypentan-1-amine.

As the field of chemical sciences continues to evolve, the role of 2,3-Dimethoxypentan-1-amine is expected to grow, contributing to the development of innovative solutions in pharmaceuticals, materials science, and environmental sustainability. The future of this molecule holds great promise, and ongoing research will undoubtedly uncover new opportunities for its application.

Thank you once again for your interest in 2,3-Dimethoxypentan-1-amine. We look forward to seeing the continued progress and impact of this molecule in the scientific community and beyond.

For any inquiries or further assistance, please do not hesitate to reach out to us. We are committed to supporting your research and exploration into the fascinating world of 2,3-Dimethoxypentan-1-amine and its broader implications in science and technology.

Stay curious, stay informed, and continue to explore the exciting possibilities that 2,3-Dimethoxypentan-1-amine has to offer in the ever-evolving landscape of chemical research.

Thank you for your attention, and we wish you all the best in your future endeavors in the field of chemical sciences and beyond.

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